Cas no 138569-08-1 (Benzoic acid, 4-(aminocarbonyl)-3-nitro-, methyl ester)

• Product name: Benzoic acid, 4-(aminocarbonyl)-3-nitro-, methyl ester
• CAS No: 138569-08-1
• MF: C₉H₈N₂O₅
• MW: 224.17022228241
• CID: 1253384
• PubChem ID: 15163895

Benzoic acid, 4-(aminocarbonyl)-3-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(aminocarbonyl)-3-nitro-, methyl ester
• Methyl4-carbamoyl-3-nitrobenzoate
• BS-34747
• 138569-08-1
• E74472
• CS-0188118
• CID 15163895
• MEthyl 4-carbamoyl-3-nitrobenzoate

• Inchi： InChI=1S/C9H8N2O5/c1-16-9(13)5-2-3-6(8(10)12)7(4-5)11(14)15/h2-4H,1H3,(H2,10,12)
• InChI Key： UFAWJRHHKFCGMK-UHFFFAOYSA-N
• SMILES： COC(=O)C1=CC(=C(C=C1)C(=O)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 224.04334
• Monoisotopic Mass: 224.04332136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115Ų
• XLogP3: 0.7

Experimental Properties

• PSA: 112.53